(4Z)-4-(1-{[2-(5-fluoro-1H-indol-3-yl)ethyl]amino}ethylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
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Description
This compound belongs to the pyrazol-3-one family, characterized by a five-membered heterocyclic ring with two adjacent nitrogen atoms. Its structure features a (4Z)-configuration at the ethylidene moiety, a 5-methyl group, a 2-phenyl substituent, and a 5-fluoroindole-ethylamino side chain (Figure 1).
Properties
Molecular Formula |
C22H21FN4O |
|---|---|
Molecular Weight |
376.4 g/mol |
IUPAC Name |
4-[N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-C-methylcarbonimidoyl]-5-methyl-2-phenyl-1H-pyrazol-3-one |
InChI |
InChI=1S/C22H21FN4O/c1-14(21-15(2)26-27(22(21)28)18-6-4-3-5-7-18)24-11-10-16-13-25-20-9-8-17(23)12-19(16)20/h3-9,12-13,25-26H,10-11H2,1-2H3 |
InChI Key |
JKEQHFIYIYPGHQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=O)N(N1)C2=CC=CC=C2)C(=NCCC3=CNC4=C3C=C(C=C4)F)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
Pyrazol-3-one derivatives exhibit diverse bioactivity depending on substituent patterns. Below is a comparative analysis with structurally related compounds (Table 1):
Key Observations:
- Fluorine-Containing Analogues : The target compound’s 5-fluoroindole group shares similarities with the 4-fluorophenyl substituent in , both likely improving metabolic stability and membrane permeability. However, the indole’s planar structure may offer stronger π-π stacking than the triazole in .
- Trifluoromethyl Effects : The dual trifluoromethyl groups in significantly increase hydrophobicity and electron-withdrawing character, which may improve target selectivity but reduce aqueous solubility compared to the target compound .
Predicted Physicochemical Properties
- Lipophilicity : The trifluoromethyl groups in (LogP ~4.5 predicted) suggest higher lipophilicity than the target compound, which may balance indole’s hydrophobicity with the pyrazolone’s polarity.
- Acid-Base Behavior: The target compound’s pyrazolone ring (pKa ~6–8 typical for enolic OH) contrasts with ’s weakly acidic pKa (~3.44), influencing ionization and bioavailability .
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